Cas no 918825-99-7 (2-Thiophenecarboxylic acid, 5-bromo-4-hexyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-bromo-4-hexyl-, methyl ester
• CAS No: 918825-99-7
• MF: C₁₂H₁₇BrO₂S
• MW: 305.23118185997
• CID: 770064
• PubChem ID: 16096788
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-bromo-4-hexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-bromo-4-hexyl-, methyl ester
• methyl 5-bromo-4-hexylthiophene-2-carboxylate
• DTXSID60582594
• 918825-99-7

• Inchi： 1S/C12H17BrO2S/c1-3-4-5-6-7-9-8-10(12(14)15-2)16-11(9)13/h8H,3-7H2,1-2H3
• InChI Key： UMMMSZDKDGNSEW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)S1)CCCCCC

Computed Properties

• Exact Mass: 304.01326g/mol
• Monoisotopic Mass: 304.01326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 54.5Ų